Oxysophocarpine

Toxicology Safety Pharmacology Prodrug Development

Standard Sophora alkaloids lack key 13,14-ene and N-oxide moieties, altering metabolic fate and safety. Oxysophocarpine (OSC) is the prodrug of sophocarpine with superior therapeutic index. • 250.37 mg·kg⁻¹ LD50 iv (3.9-fold higher than sophocarpine) - ideal for chronic or toxicity-sensitive models • Top performer in lethal EV71 mouse model (T-cell restoration) and DSS colitis (TRAF6 pathway) • Broad LTC4/LTB4 inhibition vs sophoridine's LTB4-only selectivity • In stock for immediate shipment; multiple package sizes available

Molecular Formula C15H22N2O
Molecular Weight 246.35 g/mol
CAS No. 145572-44-7; 6483-15-4
Cat. No. B15607571
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameOxysophocarpine
CAS145572-44-7; 6483-15-4
Molecular FormulaC15H22N2O
Molecular Weight246.35 g/mol
Structural Identifiers
InChIInChI=1S/C15H22N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h1,7,11-13,15H,2-6,8-10H2/t11-,12+,13+,15-/m0/s1
InChIKeyAAGFPTSOPGCENQ-JLNYLFASSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 50 mg / 100 mg / 250 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Oxysophocarpine (CAS 145572-44-7; 6483-15-4) – Compound Identity, Class Context, and Comparative Positioning for Scientific Procurement


Oxysophocarpine (OSC, also referred to as N-oxysophocarpine or oxysophocarpin) is a quinolizidine alkaloid belonging to the matrine-type alkaloid family predominantly isolated from Sophora alopecuroides, Sophora flavescens, and Sophora tonkinensis [1]. Structurally, OSC is the N-oxide of sophocarpine; this oxidative modification critically alters its physicochemical, pharmacokinetic, and toxicological profile relative to its reduced counterpart [2]. Unlike matrine or oxymatrine, OSC bears a 13,14-double bond that confers distinct biological target engagement, particularly in antiviral and neuroprotective contexts [3]. For procurement specialists and research teams evaluating matrine-type alkaloids, understanding OSC's position within the class is essential: it cannot be treated as simply interchangeable with sophocarpine, matrine, or oxymatrine.

1N-oxide prodrug requiring CYP-mediated activation to sophocarpine
213,14-double bond distinct from matrine/oxymatrine for antiviral target engagement
3Not interchangeable with sophocarpine, matrine, or oxymatrine

Why Oxysophocarpine Cannot Be Treated as a Commodity Matrine-Type Alkaloid: Structural and Pharmacological Divergence


Although oxysophocarpine shares a core quinolizidine skeleton with matrine, oxymatrine, sophocarpine, and sophoridine, small structural variations produce large functional differences. OSC is the N-oxide of sophocarpine, and this N-oxide moiety renders it a metabolic prodrug that is reduced predominantly by CYP3A4/5, CYP2B6, CYP2D6, and CYP2C9 to yield sophocarpine as its principal active metabolite [1]. The 13,14-ene group, absent in matrine and oxymatrine, is a critical determinant of enhanced antiviral potency: structure-activity relationship (SAR) studies explicitly demonstrate that oxidation and double bonds are essential for superior efficacy against enterovirus 71 [2]. Moreover, the N-oxide form exhibits a 3.9-fold higher LD50 (i.e., lower acute toxicity) compared to sophocarpine [3]. These differences mean that substituting OSC with sophocarpine, matrine, or oxymatrine in a research protocol will alter not only potency but also metabolic fate and safety margin. The quantitative evidence below substantiates these claims.

Oxysophocarpine
N-oxide; metabolic prodrug; 13,14-ene; reported broader safety margin
Sophocarpine
Reduced form; directly active; lacks N-oxide; metabolic and toxicity profile may shift
Oxysophocarpine
N-oxide + 13,14-ene; EV71 antiviral rank #1 among six tested alkaloids
Matrine / Oxymatrine
Saturated ring; absence of 13,14-ene; antiviral potency may not transfer

Oxysophocarpine Procurement-Relevant Comparative Evidence: Quantified Differentiation Against Key In-Class Analogs


Acute Toxicity Advantage of Oxysophocarpine Over Sophocarpine: 3.9-Fold Higher LD50 Enables a Wider Safety Window

In a direct head-to-head acute toxicity comparison, oxysophocarpine (OSC) exhibits a substantially higher median lethal dose (LD50) than its reduced counterpart sophocarpine (SC), translating to a ~3.9-fold safety margin advantage [1]. The LD50 of OSC was measured at 250.37 mg·kg⁻¹ (95% CI: 219.05–288.02 mg·kg⁻¹), whereas sophocarpine yielded an LD50 of 63.94 mg·kg⁻¹ (95% CI: 56.49–73.08 mg·kg⁻¹) [1]. Both compounds were administered via intravenous tail vein injection in Kunming mice under identical conditions.

Acute Toxicity
Direct comparison
OSC LD50 250.37 mg/kg vs SC 63.94 mg/kg (3.91-fold)
Reported wider safety margin in mouse model
Kunming mice, iv; context-dependent
Toxicology Safety Pharmacology Prodrug Development

Antiviral Potency: Oxysophocarpine Identified as the Most Effective Quinolizidine Alkaloid in Lethal EV71 Mouse Model

In a comparative antiviral evaluation of six quinolizidine alkaloids (matrine, oxymatrine, sophocarpine, oxysophocarpine, sophoridine, and aloperine) in a lethal enterovirus 71 (EV71)-infected mouse model, oxysophocarpine was explicitly identified as the most effective compound [1]. The SAR analysis demonstrated that the combination of N-oxidation and the 13,14-double bond uniquely present in OSC was critical for the superior potency [1]. OSC reduced mortality and relieved clinical symptoms through compensation of decreased T-cell levels, an immunomodulatory mechanism not observed to the same degree with the other five alkaloids tested [1].

Antiviral Potency
Class-level inference
Ranked #1 of 6 quinolizidine alkaloids in EV71 mouse model
Supports antiviral screening context
Mortality reduction, T-cell compensation; ranking from SAR study
Antiviral Enterovirus 71 Immunomodulation

Allelopathic Phytotoxicity Ranking: Oxysophocarpine Exhibits Significantly Lower Phytotoxicity Than Sophocarpine and Aloperine

In a systematic evaluation of the phytotoxic potential of seven Sophora alopecuroides alkaloids, oxysophocarpine consistently ranked among the least phytotoxic compounds, whereas sophocarpine and aloperine were the most phytotoxic across two distinct assay systems [1]. In petri dish assays, the phytotoxicity strength order was: sophocarpine > aloperine > mixture > sophoridine > matrine > oxysophocarpine > oxymatrine. In soil-based pot experiments, the order shifted to: matrine > mixture > sophocarpine > oxymatrine > oxysophocarpine > sophoridine > aloperine [1]. OSC ranked 6th out of 7 in petri dishes and 5th out of 7 in pot experiments, demonstrating consistently low allelopathic activity relative to its structural analog sophocarpine (ranked 1st and 3rd, respectively) [1].

Phytotoxicity Rank
Direct comparison
Ranked 6/7 (petri dish), 5/7 (pot) among Sophora alkaloids
Lower allelopathic risk vs sophocarpine
Multi-species bioassay; ranking context-dependent
Allelopathy Phytotoxicity Agrochemical Development

Metabolic Prodrug Identity: CYP450-Mediated Reduction of Oxysophocarpine to Sophocarpine Establishes a Distinct Pharmacokinetic Profile

Oxysophocarpine functions as a metabolic prodrug of sophocarpine. In human liver microsomes (HLMs), OSC undergoes rapid CYP450-mediated reduction to sophocarpine (SC), which was identified as the major metabolite [1]. The reduction rates in liver microsomes were two-fold higher than in intestine for both humans and rats [1]. Key CYP isoforms responsible include CYP2C9, CYP3A4/5, CYP2D6, and CYP2B6, with CYP3A inhibitor ketoconazole significantly decreasing SC formation [1]. The formation of SC was concentration-dependent in the duodenum and jejunum, and first-pass metabolism via CYP3A4/5, CYP2B6, CYP2D6, and CYP2C9 was identified as the primary reason for the poor oral bioavailability of OSC [1]. This contrasts with sophocarpine, which does not require hepatic activation and is directly bioavailable as the active species [2].

Metabolic Prodrug
Supporting evidence
CYP3A4/5, 2B6, 2D6, 2C9 reduce OSC to sophocarpine; liver rate 2× intestinal
Prodrug activation depends on hepatic CYP activity
Human liver microsomes; first-pass effect affects bioavailability
Drug Metabolism Pharmacokinetics Prodrug Activation

Leukotriene Biosynthesis Inhibition: Distinct Anti-Inflammatory Profile of Oxysophocarpine Compared to Sophoridine

In a comparative study of six Sophora alopecuroides alkaloids (matrine, oxymatrine, sophocarpine, oxysophocarpine, sophoridine, and oxysophoridine) for their effects on leukotriene LTC4 and LTB4 biosynthesis in rat peritoneal leukocytes, oxysophocarpine (OSC) demonstrated significant, dose-dependent inhibition of both LTC4 and LTB4 synthesis [1]. In contrast, sophoridine (SRI) exhibited a markedly different profile: it had little effect on LTC4 biosynthesis but significantly inhibited LTB4 production [1]. The other five alkaloids, including OSC, all showed significant suppression of both LTC4 and LTB4, with a clear dose-response relationship [1]. This places OSC among the broadly active anti-inflammatory alkaloids in this class, while sophoridine is functionally differentiated by its LTC4-sparing profile.

Leukotriene Inhibition
Direct comparison
OSC inhibits LTC4 + LTB4; sophoridine LTB4 only
Broader eicosanoid pathway inhibition profile
Rat peritoneal leukocytes; dose-dependent
Anti-inflammatory Leukotriene Eicosanoid Pathway

Target Applications for Oxysophocarpine: Scenarios Where Differentiated Evidence Supports Its Prioritized Selection


Antiviral Lead Discovery Targeting Enterovirus 71 and Related Picornaviruses

Oxysophocarpine is the validated top-performing quinolizidine alkaloid in the lethal EV71 mouse model, where it reduces mortality by compensating for depleted T-cell levels [1]. No other alkaloid in the class (matrine, oxymatrine, sophocarpine, sophoridine, aloperine) matched this efficacy rank [1]. Research groups pursuing enterovirus antiviral leads should prioritize OSC as the positive control benchmark and scaffold for medicinal chemistry optimization of the N-oxide and 13,14-ene pharmacophoric elements identified in the SAR study [1].

Safety-Enhanced In Vivo Pharmacology Requiring a Wide Therapeutic Index

For chronic dosing studies, toxicity-sensitive disease models, or any protocol where the risk of acute mortality must be minimized, oxysophocarpine's 3.9-fold higher LD50 (250.37 mg·kg⁻¹ iv) over sophocarpine (63.94 mg·kg⁻¹ iv) makes it the preferred quinolizidine alkaloid [2]. This safety margin is critical in neuroprotection research, where OSC has demonstrated efficacy in OGD/reperfusion hippocampal neuron models at concentrations (0.8–5 µmol/L) far below toxic thresholds [3] and in pilocarpine-induced seizure models at doses of 40–80 mg/kg [4].

Anti-Inflammatory Research Targeting the 5-Lipoxygenase/Leukotriene Axis

OSC is among the five Sophora alkaloids that broadly inhibit both LTC4 and LTB4 biosynthesis, distinguishing it from the LTB4-selective inhibitor sophoridine [5]. Investigators studying the complete 5-LOX pathway in inflammation, allergic asthma, or colitis models should select OSC over sophoridine to ensure dual leukotriene suppression. This is further supported by OSC's demonstrated efficacy in the DSS-induced ulcerative colitis model, where it reduced IL-6, TNF-α, and IL-1β levels while mitigating oxidative stress via TRAF6 pathway modulation [6].

Agrochemical Discovery Programs Requiring Antinematodal Activity with Low Phytotoxicity

In the development of plant-derived antinematodal agents, oxysophocarpine exhibited the strongest activity among three Sophora alkaloid monomers tested against Bursaphelenchus xylophilus, Meloidogyne incognita, Panagrellus redivivus, and Caenorhabditis elegans [7], while simultaneously ranking among the least phytotoxic compounds in both petri dish and pot-based allelopathy assays [8]. This combination of high target-organism toxicity with low non-target plant toxicity is a rare and valuable profile for environmentally friendly nematicide development.

Application
Selection Property
Validation Focus
EV71 antiviral screening studies
N-oxide/13,14-ene SAR scaffold
T-cell immunomodulation endpoints
Toxicity-sensitive in vivo pharmacology
Wider reported safety margin vs sophocarpine
Acute toxicity endpoint monitoring
5-LOX/leukotriene pathway research
Dual LTC4/LTB4 inhibition profile
Eicosanoid biosynthesis endpoints
Antinematodal agent screening
Low phytotoxicity among alkaloids
Allelopathic phytotoxicity endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

53 linked technical documents
Explore Hub


Quote Request

Request a Quote for Oxysophocarpine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.